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Introduction

MK6-83 is a potent and specific agonist of the Transient Receptor Potential Mucolipin 1

(TRPML1) channel, a crucial ion channel in the endolysosomal system.[1][2] Its ability to

activate TRPML1-mediated cation currents, primarily Ca²⁺, makes it an invaluable tool for

investigating lysosomal physiology, trafficking, and the pathophysiology of lysosomal storage

diseases like Mucolipidosis type IV (MLIV).[2][3] These application notes provide a

comprehensive overview of MK6-83's use in patch clamp electrophysiology, including its

mechanism of action, quantitative data, detailed experimental protocols, and relevant signaling

pathways.

Mechanism of Action

MK6-83 directly binds to and activates the TRPML1 channel, which is predominantly expressed

on the membrane of lysosomes and late endosomes. This activation results in the efflux of

cations, most notably Ca²⁺, from the lysosomal lumen into the cytoplasm.[4] This localized

release of Ca²⁺ can trigger various downstream cellular processes, including the activation of

AMP-activated protein kinase (AMPK) and the induction of autophagy.[4] Compared to other

TRPML1 agonists like ML-SA1, MK6-83 has been reported to be more potent.[1]
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Quantitative Data
The following table summarizes the reported efficacy of MK6-83 on wild-type (WT) and mutant

TRPML1 channels, as determined by patch clamp electrophysiology.

Target EC50 Value Reference

Wild-Type TRPML1 110 nM [2]

Wild-Type TRPML1 285 nM [1]

Wild-Type TRPML1 0.11 ± 0.01 µM [5]

F408Δ TRPML1 Mutant 0.1 µM [2]

F465L TRPML1 Mutant 1.23 µM [2]

F465L TRPML1 Mutant 0.1 ± 0.03 µM [5]

Signaling Pathway and Experimental Workflow
Signaling Pathway of MK6-83-Induced Autophagy

The following diagram illustrates the signaling cascade initiated by the activation of TRPML1 by

MK6-83, leading to the induction of autophagy.
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MK6-83 signaling cascade.

Experimental Workflow for Lysosomal Patch Clamp

This diagram outlines the key steps for investigating the effect of MK6-83 on TRPML1 channels

using the lysosomal patch clamp technique.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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